Cas no 3698-95-1 (Methyl n-Octyl Sulfide)

• Product Name: Methyl n-Octyl Sulfide
• CAS No: 3698-95-1
• MF: C₉H₂₀S
• MW: 160.320101737976
• MDL: MFCD00039990
• CID: 316682
• PubChem ID: 87572445
• Update Time: 2025-05-23

Methyl n-Octyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Octane, 1-(methylthio)-
• Methyl n-Octyl Sulfide
• Methyl n-octyl sulphide
• 1-methylsulfanyloctane
• methyl octyl sulfide
• Methyl octyl sulphide
• n-octyl methyl sulfide
• sulfure de n-octyle et de methyle
• Sulfide, methyl octyl
• 1-METHYLTHIOOCTANE
• CS-0451724
• EINECS 223-029-2
• UNII-L68L019D9G
• NS00022113
• 2-Thiadecane
• FT-0628761
• MFCD00039990
• AKOS015897464
• Octyl methyl sulfide
• D91326
• methyl(octyl)sulfane
• FEMA NO. 4573
• SCHEMBL200481
• M0379
• L68L019D9G
• (METHYLTHIO)OCTANE
• methylthio-octane
• 1-(Methylsulfanyl)octane #
• DTXSID00190470
• Q27282764
• 3698-95-1
• 1-(Methylsulfanyl)octane, AldrichCPR
• nOctyl methyl sulfide
• DTXCID10112961
• Octane, 1(Methylthio)
• DB-049049

• MDL： MFCD00039990
• Inchi： 1S/C9H20S/c1-3-4-5-6-7-8-9-10-2/h3-9H2,1-2H3
• InChI Key： AHCJTMBRROLNHV-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCC

Computed Properties

• Exact Mass: 160.12900
• Monoisotopic Mass: 160.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 52.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.85
• Melting Point: -47.39°C (estimate)
• Boiling Point: 218°C(lit.)
• Refractive Index: 1.4540-1.4570
• PSA: 25.30000
• LogP: 3.70990
• FEMA: 4573 | METHYL OCTYL SULFIDE

Methyl n-Octyl Sulfide Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl n-Octyl Sulfide

Methyl n-Octyl Sulfide (CAS No. 3698-95-1): A Comprehensive Overview

Methyl n-Octyl Sulfide, also known as Methyl-n-octyl sulfide or Methyl n-octyl sulfide, is a chemical compound with the CAS registry number 3698-95-1. This compound belongs to the class of sulfides, which are organosulfur compounds characterized by the presence of a sulfur atom bonded to two organic groups. Methyl n-Octyl Sulfide is widely used in various industrial and chemical applications due to its unique properties and versatility.

The molecular formula of Methyl n-Octyl Sulfide is C9H20S, and its molecular weight is approximately 164.3 g/mol. The compound is a clear, colorless liquid with a characteristic odor. It is sparingly soluble in water but miscible with most organic solvents such as ethanol, ether, and chloroform. Its boiling point is around 170°C at standard atmospheric pressure, making it suitable for use in high-temperature applications.

One of the key features of Methyl n-Octyl Sulfide is its ability to act as a solvent in various chemical processes. It has been extensively studied for its role in enhancing the efficiency of chemical reactions, particularly in the synthesis of other organosulfur compounds. Recent research has highlighted its potential as a precursor in the production of biodegradable polymers, which is a rapidly growing area of interest in sustainable chemistry.

In addition to its role as a solvent, Methyl n-Octyl Sulfide has been explored for its applications in the pharmaceutical industry. Studies have shown that it can serve as a stabilizing agent for certain drug formulations, improving their shelf life and bioavailability. This has led to increased interest in its use as an additive in pharmaceutical manufacturing processes.

The synthesis of Methyl n-Octyl Sulfide typically involves the reaction of methyl mercaptan (CH3SH) with n-octanol (C8H17OH) in the presence of an acid catalyst. This reaction produces Methyl n-Octyl Sulfide along with water as a byproduct. The reaction mechanism involves nucleophilic substitution, where the sulfur atom from methyl mercaptan replaces the hydroxyl group in n-octanol.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing Methyl n-Octyl Sulfide. For instance, researchers have explored the use of enzymatic catalysis to reduce the energy consumption and minimize waste generation during the synthesis process. These innovations are expected to enhance the sustainability profile of this compound, making it more appealing for industrial applications.

Another area where Methyl n-Octyl Sulfide has shown promise is in materials science. It has been used as a building block for synthesizing advanced materials such as sulfonated polymers and surfactants. These materials find applications in oil recovery, water treatment, and coatings technology. The ability of Methyl n-Octyl Sulfide to form stable emulsions and foams further adds to its utility in these fields.

The global demand for Methyl n-Octyl Sulfide has been driven by its diverse applications across industries such as agriculture, textiles, and electronics. In agriculture, it is used as a component in pesticides and herbicides due to its ability to enhance the penetration of active ingredients into plant tissues. In textiles, it serves as a softening agent and anti-static agent for fibers.

From an environmental perspective, Methyl n-Octyl Sulfide has been studied for its biodegradability and toxicity profile. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further studies are needed to fully understand its long-term effects on different environmental compartments.

In conclusion, Methyl n-Octyl Sulfide (CAS No. 3698-95-1) is a versatile compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in many chemical processes and products. With ongoing research focusing on improving its synthesis methods and expanding its applications, Methyl n-Octyl Sulfide continues to play a significant role in advancing modern chemistry and materials science.